Cas no 102130-91-6 (6(1H)-Azulenone,2,3,5,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,8aS)-)

6(1H)-Azulenone,2,3,5,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,8aS)- Properties

Names and Identifiers

• 6(1H)-Azulenone,2,3,5,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,8aS)-
• Neoprocurcumenol
• 6(1H)-Azulenone,2,3,5,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S-cis)-
• (1S-cis)-2,3,5,7,8,8a-Hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-6(1H)-azulenone
• (1S)-7-Isopropylidene-1,2,3,5,6,7,8,8aβ-octahydro-1β-hydroxy-1,4-dimethylazulen-6-one
• 102130-91-6
• FS-7986
• DTXSID401019969
• HY-N8585
• (3S,3aS)-3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,7-tetrahydro-1H-azulen-6-one
• AKOS040762108
• CS-0148669
• NS00067915
• (1S)-7-Isopropylidene-1,2,3,5,6,7,8,8abeta-octahydro-1beta-hydroxy-1,4-dimethylazulen-6-one
• 3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,7-tetrahydro-1H-azulen-6-one
• DTXCID301477829
• (1S,8aS)-1-hydroxy-1,4-dimethyl-7-(propan-2-ylidene)-3,5,8,8a-tetrahydro-2H-azulen-6-one
• +Expand

• InChIKey： DAUDFKSHOYLOOB-ZFWWWQNUSA-N
• Inchi： InChI=1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h13,17H,5-8H2,1-4H3/t13-,15-/m0/s1
• SMILES： O[C@@]1(C)CCC2=C(C)CC(/C(=C(\C)/C)/C[C@H]12)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 77-79 ºC (hexane )
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),